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Compound of Interest

Compound Name: Rubropunctamine

Cat. No.: B15567744

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Monascus species that produce the

red azaphilone pigment, Rubropunctamine. It delves into the biosynthetic pathways, optimal

production conditions, and detailed experimental protocols for the cultivation, extraction, and

quantification of this commercially significant metabolite.

Introduction to Rubropunctamine and Monascus
Species
Rubropunctamine is a red pigment belonging to the family of azaphilones, a class of fungal

polyketides.[1][2] It is not a primary metabolite directly biosynthesized by the fungus but is a

derivative of the orange pigment Rubropunctatin.[1][2] The formation of Rubropunctamine
occurs through a chemical reaction between Rubropunctatin and compounds containing a

primary amino group, where the pyranyl oxygen of Rubropunctatin is replaced by a primary

amine.[1][2][3]

The primary fungal producers of Rubropunctamine's precursor are species of the genus

Monascus, most notably Monascus purpureus and Monascus ruber.[1] These filamentous fungi
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have a long history of use in Asia for food coloration and preservation.[1] The production of

Rubropunctamine is intricately linked to the fermentation conditions, which influence the

synthesis of its orange precursor and the availability of amine sources.[1]

Biosynthesis of Rubropunctamine
The biosynthesis of Rubropunctamine is a multi-step process that begins with the polyketide

pathway to form the azaphilone core structure, followed by the chemical conversion of the

orange pigment intermediate. The biosynthetic pathway for Monascus azaphilone pigments has

been elucidated through targeted gene knockouts, heterologous gene expression, and in vitro

enzymatic reactions.[1]

The key steps are as follows:

Polyketide Synthesis: A non-reducing polyketide synthase (PKS) catalyzes the formation of a

hexaketide backbone from acetyl-CoA and malonyl-CoA.[1]

Azaphilone Core Formation: A series of enzymatic reactions, including cyclization and

oxidation, lead to the formation of the characteristic azaphilone core.[1]

Formation of Rubropunctatin: The azaphilone core is further modified by a fatty acid

synthase (FAS) to produce the orange pigment Rubropunctatin.[1][4]

Conversion to Rubropunctamine: Rubropunctamine is formed when Rubropunctatin

reacts non-enzymatically with primary amines, such as amino acids, present in the

fermentation medium.[5][6]

Several genes are involved in this pathway, including the transcriptional regulator gene mppR1

and the polyketide synthase gene MpPKS5.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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